POLYETHYLENEGLYCOL ALKYL (3-SULFOPROPYL) DIETHER, POTASSIUM SALT
Overview
Description
POLYETHYLENEGLYCOL ALKYL (3-SULFOPROPYL) DIETHER, POTASSIUM SALT is a chemical compound used as a surfactant and emulsifier in various industrial and personal care products . It belongs to the class of polymeric compounds known as polyethylene glycols (PEGs).
Synthesis Analysis
The synthesis of this compound involves the reaction of an alkyl alcohol (such as isotridecyl alcohol) with ethylene oxide to form a poly(ethylene glycol) chain. The terminal hydroxyl group of the PEG chain is then sulfonated with propylsulfonic acid, resulting in the formation of the potassium salt of the alkyl (3-sulfopropyl) diether .
Molecular Structure Analysis
The molecular structure consists of a poly(ethylene glycol) backbone (with approximately 7 ethylene oxide units) attached to an alkyl group (C13-C15) via a sulfopropyl linkage. The potassium ion (K⁺) balances the charge, making it a water-soluble salt .
properties
CAS RN |
119481-71-9 |
|---|---|
Product Name |
POLYETHYLENEGLYCOL ALKYL (3-SULFOPROPYL) DIETHER, POTASSIUM SALT |
Molecular Formula |
C22H63N13P4 |
Molecular Weight |
0 |
Origin of Product |
United States |
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